Cas no 25215-10-5 (Guanidine, conjugatemonoacid (9CI))

Guanidine, conjugatemonoacid (9CI) structure
25215-10-5 structure
Product Name:Guanidine, conjugatemonoacid (9CI)
CAS No:25215-10-5
MF:CH6N3
MW:60.0784392356873
CID:270719
PubChem ID:32838
Update Time:2025-04-19

Guanidine, conjugatemonoacid (9CI) Chemical and Physical Properties

Names and Identifiers

    • Guanidine, conjugatemonoacid (9CI)
    • Q27110397
    • GUANIDINIUM
    • diaminomethylideneazanium
    • [C(NH2)3](+)
    • 25215-10-5
    • CHEBI:30087
    • DTXSID30948067
    • ZRALSGWEFCBTJO-UHFFFAOYSA-O
    • diaminomethaniminium
    • Inchi: 1S/CH5N3/c2-1(3)4/h(H5,2,3,4)/p+1
    • InChI Key: ZRALSGWEFCBTJO-UHFFFAOYSA-O
    • SMILES: [NH2+]=C(N)N

Computed Properties

  • Exact Mass: 60.05628
  • Monoisotopic Mass: 60.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 26.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 77.6Ų

Experimental Properties

  • Boiling Point: 132.9°C at 760 mmHg
  • Flash Point: 34.2°C
  • PSA: 77.51
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